1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone
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Description
1-(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone is a useful research compound. Its molecular formula is C19H18F3N7O2 and its molecular weight is 433.395. The purity is usually 95%.
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Scientific Research Applications
Drug Discovery and Development
- Androgen Receptor Downregulation: A derivative of the chemical compound has been identified as AZD3514, an androgen receptor downregulator evaluated in a Phase I clinical trial for castrate-resistant prostate cancer. This development showcases the compound's potential application in cancer therapeutics by addressing hERG and physical property issues through chemical modifications (Bradbury et al., 2013).
Material Synthesis
- Microwave-Assisted Synthesis: The eco-friendly synthesis of a structurally related compound using microwave irradiation demonstrates the application of this compound in green chemistry. This process leads to the regioselective production of a 1,2,3-triazole isomer, highlighting the compound's role in facilitating environmentally friendly synthesis methods (Said et al., 2020).
Biological and Pharmacological Activities
Genotoxicity Mitigation
Research into the genotoxicity of a related compound highlights the importance of understanding the biological interactions and potential risks associated with the use of such chemicals in drug development. Modifications to the piperazine moiety have been investigated to mitigate bioactivation pathways leading to mutagenicity, thus ensuring safer pharmaceutical applications (Gunduz et al., 2018).
Fungicidal Activity
The design and synthesis of novel 1,2,4-triazole derivatives containing the compound have shown moderate to high fungicidal activities against various phytopathogens. This research provides insights into the compound's potential use in agricultural applications as a part of new fungicides (Bai et al., 2020).
Structural and Chemical Analysis
- Crystal Structure and Characterization: Studies involving the crystal structure and spectroscopic characterization of related compounds reveal the compound's utility in material science and chemical analysis. Such research aids in the understanding of molecular conformations and interactions, which are crucial for the development of materials with specific properties (Govindhan et al., 2017).
Properties
IUPAC Name |
1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-2-[3-(trifluoromethyl)phenoxy]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N7O2/c20-19(21,22)14-2-1-3-15(10-14)31-11-18(30)28-8-6-27(7-9-28)16-4-5-17(26-25-16)29-13-23-12-24-29/h1-5,10,12-13H,6-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQVSDYAIIFSVOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)N3C=NC=N3)C(=O)COC4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.